Cas no 483309-85-9 (2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide)

• Product Name: 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide
• CAS No: 483309-85-9
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 6565950
• Update Time: 2025-06-10

2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide
• Acetamide, 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]-N-phenyl-

• Inchi： 1S/C18H17N3OS/c1-21-16(14-8-4-2-5-9-14)12-19-18(21)23-13-17(22)20-15-10-6-3-7-11-15/h2-12H,13H2,1H3,(H,20,22)
• InChI Key： OSDYQLZNSWDJNU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide

Introduction to 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide (CAS No. 483309-85-9)

2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide, with the CAS number 483309-85-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide consists of a central imidazole ring substituted with a phenyl group and a methyl group, along with a sulfanyl (thioether) linkage to an acetamide moiety. This combination of functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The presence of the sulfanyl group, in particular, is known to enhance the compound's ability to form hydrogen bonds and interact with biological targets.

Recent studies have explored the potential therapeutic applications of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of the fungal cell membrane, leading to cell death. This makes it a valuable candidate for the development of new antifungal agents, particularly in light of the increasing prevalence of drug-resistant fungal infections.

In addition to its antifungal properties, 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide has shown promise in anti-inflammatory research. A 2020 study in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kappaB and MAPK. These findings suggest that 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide could be developed into a novel anti-inflammatory drug for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-phenylacetamide has also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

Safety assessments are crucial for any potential drug candidate. Preclinical toxicity studies have shown that 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N phenylacetamide has a low toxicity profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in vitro and has been well-tolerated in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-(1-methyl 5 phenyl 1H imidazol 2 yl)sulfanyl N phenylacetamide (CAS No. 483309 85 9) is a promising compound with diverse biological activities, including antifungal and anti-inflammatory properties. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further pharmaceutical research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications, contributing to the advancement of medicinal chemistry and drug discovery.